Cas no 1355334-77-8 (Methyl 1-(2-(1H-imidazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: Methyl 1-(2-(1H-imidazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 1355334-77-8
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• MDL: MFCD19706063
• CID: 4696502
• Update Time: 2025-05-28

Methyl 1-(2-(1H-imidazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-[2-(1H-Imidazol-1-yl)ethyl]-5-oxopyrrolidine-3-carboxylate
• Methyl 1-(2-(1H-imidazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylate

• MDL： MFCD19706063
• Inchi： 1S/C11H15N3O3/c1-17-11(16)9-6-10(15)14(7-9)5-4-13-3-2-12-8-13/h2-3,8-9H,4-7H2,1H3
• InChI Key： FOXRAXCETYLIGU-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)OC)CN1CCN1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Topological Polar Surface Area: 64.4

Additional information on Methyl 1-(2-(1H-imidazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylate

Research Brief on Methyl 1-(2-(1H-imidazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylate (CAS: 1355334-77-8)

Methyl 1-(2-(1H-imidazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylate (CAS: 1355334-77-8) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile building block for the development of novel bioactive molecules, particularly in the context of enzyme inhibition and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and applications in drug development.

The compound features a pyrrolidinone core functionalized with an imidazole moiety and a methyl ester group, making it a promising scaffold for designing inhibitors targeting enzymes such as kinases and proteases. Recent synthetic approaches have optimized the yield and purity of 1355334-77-8, enabling its broader use in high-throughput screening campaigns. Notably, its structural flexibility allows for facile derivatization, which has been exploited to generate libraries of analogs with enhanced binding affinities and selectivity profiles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 1355334-77-8 exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), a family of enzymes implicated in cancer progression. The lead compound from this series showed nanomolar IC50 values in vitro and promising antitumor efficacy in xenograft models, highlighting its potential as a chemotherapeutic agent. Molecular docking studies revealed that the imidazole ring forms critical hydrogen bonds with the ATP-binding site of CDK2, while the pyrrolidinone core contributes to favorable pharmacokinetic properties.

Beyond oncology, 1355334-77-8 has also been investigated for its anti-inflammatory properties. A recent preprint on BioRxiv reported that carboxylate-modified analogs of this compound selectively inhibit NLRP3 inflammasome activation, suggesting applications in treating inflammatory disorders such as gout and Alzheimer's disease. The researchers employed a combination of molecular dynamics simulations and cellular assays to elucidate the structure-activity relationship (SAR), identifying key modifications that enhance metabolic stability without compromising potency.

From a drug development perspective, the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile has been characterized in rodent models. The methyl ester group facilitates cell membrane permeability, while subsequent hydrolysis in vivo yields the active carboxylic acid derivative. However, challenges remain in optimizing its blood-brain barrier penetration for CNS-targeted applications, as noted in a 2024 patent application by a major pharmaceutical company.

In conclusion, Methyl 1-(2-(1H-imidazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylate represents a multifaceted scaffold with demonstrated utility across multiple therapeutic areas. Ongoing research aims to expand its chemical space through innovative synthetic strategies and to validate its mechanisms of action in advanced disease models. The compound's unique structural features and promising biological activities position it as a valuable tool for both academic research and industrial drug discovery efforts.